Cas no 849035-70-7 (1,2-Dibromo-4-methanesulfonylbenzene)

• Product Name: 1,2-Dibromo-4-methanesulfonylbenzene
• CAS No: 849035-70-7
• MF: C₇H₆Br₂O₂S
• MW: 313.994339466095
• MDL: MFCD04037933
• CID: 716629
• PubChem ID: 2761064
• Update Time: 2025-10-19

1,2-Dibromo-4-methanesulfonylbenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1,2-dibromo-4-(methylsulfonyl)-
• 1,2-Dibromo-4-(methylsulfonyl)benzene
• MFCD04037933
• DTXSID50375518
• 1,2-Dibromo-4-(methanesulfonyl)benzene
• 1,2-dibromo-4-methanesulfonylbenzene
• CS-0206220
• 849035-70-7
• ZIB03570
• AKOS015835212
• 1,2-dibromo-4-(methylsulphonyl)benzene
• BS-24111
• 1,2-dibromo-4-methylsulfonylbenzene
• 1,2-Dibromo-4-methanesulfonylbenzene

• MDL： MFCD04037933
• Inchi： 1S/C7H6Br2O2S/c1-12(10,11)5-2-3-6(8)7(9)4-5/h2-4H,1H3
• InChI Key： JGENMUVSNPGICT-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)S(C)(=O)=O)Br

Computed Properties

• Exact Mass: 313.843
• Monoisotopic Mass: 311.846
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 42.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 1,2-Dibromo-4-methanesulfonylbenzene

1,2-Dibromo-4-Methanesulfonylbenzene: A Comprehensive Overview

The compound CAS No 849035-70-7, also known as 1,2-Dibromo-4-methanesulfonylbenzene, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structure and potential applications in various chemical industries. The molecule consists of a benzene ring substituted with two bromine atoms at the 1 and 2 positions and a methanesulfonyl group at the 4 position. This combination of functional groups imparts the compound with distinct chemical properties, making it a valuable compound for research and industrial purposes.

Recent studies have highlighted the importance of 1,2-dibromo-4-methanesulfonylbenzene in the synthesis of advanced materials. Researchers have explored its role as an intermediate in the production of biodegradable polymers, which are increasingly sought after in the packaging and biomedical industries. The methanesulfonyl group, a strong electron-withdrawing substituent, plays a crucial role in stabilizing reactive intermediates during polymerization processes. This has led to the development of polymers with enhanced mechanical properties and biocompatibility.

In addition to its role in polymer synthesis, 1,2-dibromo-4-methanesulfonylbenzene has been investigated for its potential in drug discovery. The bromine atoms at positions 1 and 2 provide sites for further functionalization, enabling the creation of bioactive molecules with specific pharmacological properties. Recent research has focused on its use as a precursor for anti-cancer agents, where the substitution pattern on the benzene ring can be tailored to enhance drug efficacy and reduce side effects.

The synthesis of CAS No 849035-70-7 involves a multi-step process that combines bromination and sulfonation reactions. Advanced catalytic methods have been developed to optimize this synthesis, ensuring high yields and purity. These methods leverage modern catalysts, such as palladium-based catalysts, to facilitate selective substitution reactions on the benzene ring. Such advancements have made the production of this compound more efficient and scalable for industrial applications.

The physical and chemical properties of 1,2-dibromo-4-methanesulfonylbenzene have been extensively studied to understand its behavior under various conditions. For instance, its solubility in different solvents has been characterized, providing insights into its potential use in solvent-mediated reactions. Additionally, thermal stability studies have revealed that the compound can withstand elevated temperatures without significant decomposition, making it suitable for high-temperature chemical processes.

In terms of environmental impact, researchers have evaluated the biodegradability of CAS No 849035-70-7. Findings indicate that under specific microbial conditions, the compound can undergo biodegradation, reducing its persistence in the environment. This is particularly important for applications where eco-friendliness is a priority.

The application of computational chemistry techniques has further enhanced our understanding of 1,2-dibromo-4-methanesulfonylbenzene. Quantum mechanical calculations have provided detailed insights into its electronic structure and reactivity patterns. These computational studies have guided experimental efforts in optimizing reaction conditions and predicting novel applications for this compound.

In conclusion, CAS No 849035-70-7, or 1,2-dibromo-4-methanesulfonylbenzene, is a versatile compound with promising applications across multiple domains. Its unique structure and functional groups make it an invaluable tool in organic synthesis, materials science, and drug discovery. As research continues to uncover new potentials for this compound, it is expected to play an increasingly important role in advancing chemical innovation.